Cas no 489-38-3 (4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-(4-methoxyphenyl)-6,8-dimethyl-, (2S)-)
489-38-3 structure
Product Name:4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-(4-methoxyphenyl)-6,8-dimethyl-, (2S)-
4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-(4-methoxyphenyl)-6,8-dimethyl-, (2S)- Chemical and Physical Properties
Names and Identifiers
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- 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-(4-methoxyphenyl)-6,8-dimethyl-, (2S)-
- 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-2-(4-methoxyphenyl)-6,8-dimethyl-, (S)-
- matteucinol
- CHEMBL4164421
- CHEBI:76323
- 4'-Methylfarrerol
- Q27145883
- (2S)-5,7-dihydroxy-2-(4-methoxyphenyl)-6,8-dimethyl-2,3-dihydro-4H-chromen-4-one
- BDBM50278272
- (2S)-5,7-dihydroxy-4'-methoxy-6,8-dimethylflavanone
- 489-38-3
- DTXSID60964134
- 5,7-Dihydroxy-2-(4-methoxyphenyl)-6,8-dimethyl-2,3-dihydro-4H-1-benzopyran-4-one
- (2S)-5,7-dihydroxy-2-(4-methoxyphenyl)-6,8-dimethyl-2,3-dihydrochromen-4-one
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- Inchi: 1S/C18H18O5/c1-9-16(20)10(2)18-15(17(9)21)13(19)8-14(23-18)11-4-6-12(22-3)7-5-11/h4-7,14,20-21H,8H2,1-3H3/t14-/m0/s1
- InChI Key: DZTRDRPCROOSOG-AWEZNQCLSA-N
- SMILES: O1C2C(C)=C(C(C)=C(C=2C(C[C@H]1C1C=CC(=CC=1)OC)=O)O)O
Computed Properties
- Exact Mass: 314.11544
- Monoisotopic Mass: 314.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 75.99
4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-(4-methoxyphenyl)-6,8-dimethyl-, (2S)- Related Literature
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1. 642. Matteucinin (a new flavanoid glycoside) and other constituents of the ericaceae of Hong KongH. R. Arthur,S. W. Tam J. Chem. Soc. 1960 3197
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Christine A. Williams,Renée J. Grayer Nat. Prod. Rep. 2004 21 539
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3. A new optically active flavanone from the leaves of Rhododendron farrerae, tateH. R. Arthur J. Chem. Soc. 1955 3740
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4. Products from some plants of Hong KongH. R. Arthur,W. H. Hui J. Chem. Soc. 1954 2782
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A. C. Jain,T. R. Seshadri Q. Rev. Chem. Soc. 1956 10 169
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